Cas no 497-30-3 (Ergothioneine)

• Product Name: Ergothioneine
• CAS No: 497-30-3
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• MDL: MFCD00167474
• CID: 329521
• PubChem ID: 24894650
• Update Time: 2026-05-14

Ergothioneine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanaminium,a-carboxy-2,3-dihydro-N,N,N-trimethyl-2-thioxo-,inner salt, (aS)-
• L-(+)-Ergothioneine
• Ammonium, [1-carboxy-2-(2-thioxo-4-imidazolin-4-yl)ethyl]trimethyl-, hydroxide, inner salt
• L-()-Ergothioneine
• [(S)-1-Carboxy-2-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-aethyl]-trimethyl-ammonium,Betain
• [(S)-1-carboxy-2-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-ethyl]-trimethyl-ammonium,betaine
• 2-thiol-L-histidine-betaine
• Phytothioneine
• SyMpectothion
• Thiasine
• Thiolhistidine betaine
• thiotaine
• Thiotane
• NSC 7175
• Thioneine
• (S)-
• 2-Mercapto-N,N-dimethylhistidine methyl ester betaine
• 2-Mercaptohistidine betaine
• 2-Mercaptohistidine trimethylbetaine
• Ergothioneine
• L-Ergothioneine(EGT)
• 5-[(2S)-2-carboxy-2-(trimethylazaniumyl)ethyl]-1H-imidazole-2-thiolate
• Ergothione

• MDL： MFCD00167474
• Inchi： 1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/t7-/m0/s1
• InChI Key： SSISHJJTAXXQAX-ZETCQYMHSA-N
• SMILES： [S-]C1=NC([H])=C(C([H])([H])[C@@]([H])(C(=O)O[H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1[H]

Computed Properties

• Exact Mass: 230.09600
• Monoisotopic Mass: 230.096322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67
• Molecular Weight: 229.30

Experimental Properties

• Color/Form: White solid
• Density: 1.2541 (rough estimate)
• Melting Point: 290 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6740 (estimate)
• Solubility: 1e+006 mg/L @ 25 °C (est)
• PSA: 100.97000
• LogP: 0.77420

Ergothioneine Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Histidine and derivatives
• Other Chemical Reagents

Additional information on Ergothioneine

Ergothioneine (CAS No. 497-30-3): A Comprehensive Overview of Its Biochemical Significance and Recent Research Findings

Ergothioneine, chemically identified by the CAS number 497-30-3, is a unique sulfur-containing amino acid derivative that has garnered significant attention in the field of biochemistry and pharmacology. This compound, also known as 2-(1,2,3-trimethyl-4-pyridinyl)-1-thiazoleethanol, is naturally occurring and is found in various organisms, including bacteria, fungi, plants, and marine life. Its remarkable antioxidant properties have made it a subject of extensive research, particularly in the context of its potential therapeutic applications in human health.

The biochemical properties of Ergothioneine are quite distinct. It is highly water-soluble and stable under a wide range of pH conditions, which contributes to its effectiveness as an antioxidant. The presence of sulfur atoms in its structure allows it to scavenge reactive oxygen species (ROS) and reduce oxidative stress, thereby protecting cells from damage. This mechanism has been extensively studied and has led to the exploration of its role in various physiological processes.

Recent research has highlighted the multifaceted roles of Ergothioneine in maintaining cellular health. Studies have demonstrated that it plays a crucial role in protecting against oxidative damage by neutralizing ROS such as superoxide anion radicals and hydroxyl radicals. Additionally, Ergothioneine has been shown to enhance the activity of other antioxidants like glutathione peroxidase and catalase, further bolstering the body's defense against oxidative stress.

The therapeutic potential of Ergothioneine has been explored in several clinical studies. For instance, research indicates that it may have neuroprotective effects, potentially helping to mitigate the damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it a particularly promising candidate for treating neurological disorders.

Moreover, Ergothioneine has shown promise in combating cardiovascular diseases. Studies suggest that it can help reduce inflammation and oxidative stress in blood vessels, thereby improving endothelial function. This could have significant implications for preventing conditions such as atherosclerosis and hypertension.

In addition to its antioxidant properties, Ergothioneine has been found to modulate immune responses. Research indicates that it can enhance the activity of immune cells while simultaneously reducing inflammation, making it a potential candidate for treating autoimmune diseases and infections.

The biosynthesis and metabolism of Ergothioneine are also areas of active research. While most organisms can synthesize Ergothioneine through specific enzymatic pathways, humans obtain it primarily through dietary sources such as mushrooms, shellfish, and some legumes. Understanding the biosynthetic pathways has opened up possibilities for genetic engineering approaches to enhance its production in food crops.

The pharmacokinetics of Ergothioneine have been thoroughly investigated to optimize its delivery and efficacy. Studies have shown that oral administration can lead to significant levels of absorption and distribution throughout the body. Additionally, formulations designed to enhance bioavailability are being developed to maximize therapeutic benefits.

The safety profile of Ergothioneine has been assessed through various preclinical studies. These studies have demonstrated that it is well-tolerated at doses relevant to therapeutic use. However, further research is needed to fully understand any potential long-term effects or interactions with other medications.

The future directions for research on Ergothioneine are promising. Ongoing studies aim to elucidate its exact mechanisms of action across different biological systems and explore novel therapeutic applications. The development of synthetic methods for large-scale production is also a key focus area.

In conclusion, Ergothioneine (CAS No. 497-30-3) is a remarkable compound with significant biochemical properties that make it a valuable candidate for various therapeutic applications. Its potent antioxidant capabilities, along with its ability to modulate immune responses and protect against oxidative damage, position it as a promising agent for treating a wide range of health conditions.